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Compound of Interest

Compound Name: (R)-3-Aminoazepan-2-one

Cat. No.: B1201962 Get Quote

In-depth Technical Guide on (R)-3-Aminoazepan-
2-one
This guide provides a detailed overview of the fundamental physicochemical properties of

(R)-3-Aminoazepan-2-one, a key chemical intermediate in pharmaceutical research and

development. The information is tailored for researchers, scientists, and professionals in the

field of drug development.

Physicochemical Properties
(R)-3-Aminoazepan-2-one is a cyclic amide and a derivative of caprolactam. Its molecular

structure and composition are fundamental to its reactivity and potential applications in

synthesis.

Property Value

Molecular Formula C6H12N2O[1][2][3][4][5]

Molecular Weight 128.17 g/mol [1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of (R)-3-Aminoazepan-
2-one are often proprietary or described in patented literature. A general synthetic approach
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involves the cyclization of a derivative of L-lysine. Characterization typically involves standard

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) to confirm the

structure and purity of the compound. For specific, non-proprietary synthesis examples,

academic journals and chemical databases are valuable resources.

Logical Relationship of Chemical Properties
The following diagram illustrates the relationship between the chemical name, its molecular

formula, and its molecular weight.

Figure 1. Physicochemical Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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